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Compound of Interest

Compound Name:
[3-(3-Bromophenyl)propyl]

(ethyl)amine

Cat. No.: B12077658

Get Quote

Executive Summary
3-(3-Bromophenyl)propylamine (CAS: 174689-12-4) is a critical building block in medicinal

chemistry, specifically utilized in the synthesis of 3,3-diphenylpropylamine derivatives—a class

of scaffolds central to antimuscarinic agents (e.g., tolterodine analogs) and

serotonin/norepinephrine reuptake inhibitors (e.g., atomoxetine, fluoxetine derivatives).

This guide provides a comprehensive analysis of its physicochemical properties, solubility

behavior, and handling protocols. As experimental data for this specific intermediate is often

proprietary or sparse, this document synthesizes available predicted data with standard

operating procedures (SOPs) for experimental validation, designed for the "Application

Scientist" who needs actionable data for library synthesis or process scale-up.
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Parameter Detail

IUPAC Name 3-(3-Bromophenyl)propan-1-amine

CAS Number
174689-12-4 (Free Base) 1269151-20-3 (HCl

Salt)

Molecular Formula C₉H₁₂BrN

Molecular Weight
214.10 g/mol (Free Base) 250.56 g/mol (HCl

Salt)

SMILES NCCCC1=CC=CC(Br)=C1

Functional Groups
Primary Amine (Basic, Nucleophilic) Aryl

Bromide (Electrophilic, Cross-coupling partner)

Physical Properties Profile
The physical state of 3-(3-Bromophenyl)propylamine depends heavily on its protonation state.

The free base is a lipophilic liquid, whereas the hydrochloride salt is a crystalline solid.

Predicted & Observed Constants
Property Value (Free Base) Value (HCl Salt) Source/Method

Physical State
Colorless to pale

yellow liquid

White to off-white

solid
Observation [1]

Boiling Point
280.5 ± 23.0 °C (at

760 mmHg)
N/A (Decomposes)

Predicted (ACD/Labs)

[2]

Melting Point N/A (Liquid at RT)
170–175 °C (Typical

for analogs)
Analog Inference [3]

Density 1.349 ± 0.06 g/cm³ N/A (Solid) Predicted [2]

pKa (Conjugate Acid) ~10.2 N/A Calculated (Base) [4]

LogP 2.60 N/A
Predicted

(Consensus) [5]

Refractive Index 1.571 N/A Predicted [2]
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Expert Insight: The high boiling point of the free base makes distillation difficult without high

vacuum. For purification, conversion to the HCl salt followed by recrystallization is the preferred

method over fractional distillation to avoid thermal degradation/oxidation.

Solubility Profile & Formulation Science
Understanding the solubility of 3-(3-Bromophenyl)propylamine is governed by the interplay

between its lipophilic bromophenyl tail and the hydrophilic, pH-sensitive amine head.

Theoretical Solubility Matrix
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Solvent Class Solvent
Solubility
(Free Base)

Solubility (HCl
Salt)

Mechanistic
Note

Aqueous (Acidic) 0.1M HCl
High (>100

mg/mL)
High

Protonation of

amine forms

soluble cation.

Aqueous

(Neutral)
Water Low (<1 mg/mL) High

Free base is

lipophilic (LogP

2.6).

Aqueous (Basic) 0.1M NaOH Immiscible Insoluble
Deprotonation

forces oil-out.

Chlorinated
DCM /

Chloroform
Miscible Moderate

Excellent for

extraction of free

base.

Polar Aprotic DMSO / DMF Miscible High

Universal

solvents for

coupling

reactions.

Alcohols
Methanol /

Ethanol
Miscible High

Good for

recrystallization

of the salt.

Ethers
Diethyl Ether /

THF
Miscible Low

Ether is ideal for

precipitating the

HCl salt.

Protocol: Shake-Flask Solubility Determination
For precise formulation data, perform this self-validating protocol.

Preparation: Weigh 10 mg of the compound (HCl salt) into a 4 mL vial.

Addition: Add solvent in 50 µL increments, vortexing for 30 seconds between additions.

Observation: Record volume required for complete dissolution (clear solution).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12077658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation:

Validation: If undissolved after 2 mL, filter supernatant and analyze via HPLC-UV (254 nm).

Synthesis & Application Workflow
This compound serves as a "linchpin" intermediate. The amine allows for amide coupling or

reductive amination, while the aryl bromide allows for Suzuki/Buchwald couplings to build

complex biaryl scaffolds found in GPCR ligands.

Visualization: Synthesis Utility Pathway
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Figure 1: Divergent synthesis utility of 3-(3-Bromophenyl)propylamine in drug discovery.

Handling, Stability & Safety (E-E-A-T)
Safety Profile (Inferred)
As a primary amine with an alkyl bromide moiety, treat this compound as Corrosive and an

Irritant.

H314: Causes severe skin burns and eye damage (Amine characteristic).[1]

H302: Harmful if swallowed.[2]

Handling: Always handle in a fume hood. Wear nitrile gloves and safety goggles.
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Storage & Stability
Free Base: Air-sensitive. Absorbs CO₂ from air to form carbamates. Store under

Argon/Nitrogen at 2–8°C.

HCl Salt: Hygroscopic but chemically stable. Store in a desiccator at room temperature.

Self-Validating Purity Check
Before using the free base in a sensitive reaction (e.g., Pd-catalyzed coupling), perform a

"Visual & pH Check":

Visual: If the liquid is dark brown/black, oxidation has occurred. Purify via short-path

distillation.

pH: Dissolve a drop in wet pH paper. It should be strongly basic (pH > 10). If neutral, it may

have formed a carbonate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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